Cas no 839721-49-2 (Benzaldehyde, 4-(1-ethoxyethenyl)-)
Benzaldehyde, 4-(1-ethoxyethenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 4-(1-ethoxyethenyl)-
- SCHEMBL25218257
- EN300-803517
- 839721-49-2
- 4-(1-ethoxyethenyl)benzaldehyde
-
- Inchi: 1S/C11H12O2/c1-3-13-9(2)11-6-4-10(8-12)5-7-11/h4-8H,2-3H2,1H3
- InChI Key: UXALBERMBSZVJQ-UHFFFAOYSA-N
- SMILES: O(CC)C(=C)C1C=CC(C=O)=CC=1
Computed Properties
- Exact Mass: 176.083729621g/mol
- Monoisotopic Mass: 176.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26.3Ų
Benzaldehyde, 4-(1-ethoxyethenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-803517-0.05g |
4-(1-ethoxyethenyl)benzaldehyde |
839721-49-2 | 95.0% | 0.05g |
$647.0 | 2025-03-21 | |
| Enamine | EN300-803517-0.1g |
4-(1-ethoxyethenyl)benzaldehyde |
839721-49-2 | 95.0% | 0.1g |
$678.0 | 2025-03-21 | |
| Enamine | EN300-803517-0.25g |
4-(1-ethoxyethenyl)benzaldehyde |
839721-49-2 | 95.0% | 0.25g |
$708.0 | 2025-03-21 | |
| Enamine | EN300-803517-0.5g |
4-(1-ethoxyethenyl)benzaldehyde |
839721-49-2 | 95.0% | 0.5g |
$739.0 | 2025-03-21 | |
| Enamine | EN300-803517-1.0g |
4-(1-ethoxyethenyl)benzaldehyde |
839721-49-2 | 95.0% | 1.0g |
$770.0 | 2025-03-21 | |
| Enamine | EN300-803517-2.5g |
4-(1-ethoxyethenyl)benzaldehyde |
839721-49-2 | 95.0% | 2.5g |
$1509.0 | 2025-03-21 | |
| Enamine | EN300-803517-5.0g |
4-(1-ethoxyethenyl)benzaldehyde |
839721-49-2 | 95.0% | 5.0g |
$2235.0 | 2025-03-21 | |
| Enamine | EN300-803517-10.0g |
4-(1-ethoxyethenyl)benzaldehyde |
839721-49-2 | 95.0% | 10.0g |
$3315.0 | 2025-03-21 |
Benzaldehyde, 4-(1-ethoxyethenyl)- Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on Benzaldehyde, 4-(1-ethoxyethenyl)-
Research Briefing on Benzaldehyde, 4-(1-ethoxyethenyl)- (CAS: 839721-49-2) in Chemical Biology and Pharmaceutical Applications
Benzaldehyde, 4-(1-ethoxyethenyl)- (CAS: 839721-49-2) is a synthetic organic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique aldehyde and ethoxyethenyl functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of novel antimicrobial and anticancer agents. The compound's ability to undergo diverse chemical transformations makes it a valuable building block in medicinal chemistry.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of derivatives synthesized from Benzaldehyde, 4-(1-ethoxyethenyl)-. The study demonstrated that certain derivatives exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The mechanism of action was attributed to the disruption of bacterial cell membrane integrity, as confirmed by fluorescence microscopy and flow cytometry analyses. These findings highlight the compound's potential as a scaffold for developing new antibiotics to address the growing threat of antimicrobial resistance.
Another notable application of Benzaldehyde, 4-(1-ethoxyethenyl)- is in the field of oncology. A recent preprint article (2024) on bioRxiv reported its use in the synthesis of small-molecule inhibitors targeting the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in various cancers. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's derivatives, resulting in molecules with improved selectivity and potency against cancer cell lines. In vitro assays showed significant inhibition of tumor cell proliferation, particularly in breast and lung cancer models. These results suggest that Benzaldehyde, 4-(1-ethoxyethenyl)- derivatives could serve as promising candidates for further preclinical development.
From a synthetic chemistry perspective, Benzaldehyde, 4-(1-ethoxyethenyl)- has been employed in innovative catalytic systems. A 2023 publication in ACS Catalysis described its use in palladium-catalyzed cross-coupling reactions to construct complex heterocyclic frameworks. The study emphasized the compound's role in facilitating C-C bond formation under mild conditions, offering a more sustainable alternative to traditional synthetic methods. This advancement has implications for the efficient production of pharmaceutical intermediates and fine chemicals.
Despite these promising developments, challenges remain in the widespread application of Benzaldehyde, 4-(1-ethoxyethenyl)-. Current research is addressing issues related to its stability under physiological conditions and potential toxicity profiles. Ongoing pharmacokinetic studies aim to optimize the compound's bioavailability and metabolic stability for therapeutic applications. Furthermore, computational modeling approaches are being employed to predict and enhance the drug-like properties of its derivatives.
In conclusion, Benzaldehyde, 4-(1-ethoxyethenyl)- (CAS: 839721-49-2) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span antimicrobial development, anticancer drug discovery, and synthetic methodology innovation. As research continues to uncover its full potential, this compound is poised to contribute significantly to addressing pressing medical challenges. Future studies should focus on translational aspects to bridge the gap between laboratory findings and clinical applications.
839721-49-2 (Benzaldehyde, 4-(1-ethoxyethenyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)